4-(Methylamino)-1lambda4-thian-1-one hydrochloride 4-(Methylamino)-1lambda4-thian-1-one hydrochloride
Brand Name: Vulcanchem
CAS No.: 1354951-30-6
VCID: VC2829450
InChI: InChI=1S/C6H13NOS.ClH/c1-7-6-2-4-9(8)5-3-6;/h6-7H,2-5H2,1H3;1H
SMILES: CNC1CCS(=O)CC1.Cl
Molecular Formula: C6H14ClNOS
Molecular Weight: 183.7 g/mol

4-(Methylamino)-1lambda4-thian-1-one hydrochloride

CAS No.: 1354951-30-6

Cat. No.: VC2829450

Molecular Formula: C6H14ClNOS

Molecular Weight: 183.7 g/mol

* For research use only. Not for human or veterinary use.

4-(Methylamino)-1lambda4-thian-1-one hydrochloride - 1354951-30-6

Specification

CAS No. 1354951-30-6
Molecular Formula C6H14ClNOS
Molecular Weight 183.7 g/mol
IUPAC Name N-methyl-1-oxothian-4-amine;hydrochloride
Standard InChI InChI=1S/C6H13NOS.ClH/c1-7-6-2-4-9(8)5-3-6;/h6-7H,2-5H2,1H3;1H
Standard InChI Key IBTLJNDPFWQJII-UHFFFAOYSA-N
SMILES CNC1CCS(=O)CC1.Cl
Canonical SMILES CNC1CCS(=O)CC1.Cl

Introduction

4-(Methylamino)-1λ4-thian-1-one hydrochloride is a chemical compound belonging to the class of thianones, which are sulfur-containing heterocycles. This compound is characterized by the presence of a methylamino group attached to a thianone structure at the 4-position. The hydrochloride form enhances its solubility in water and stability for various applications .

Synthesis

The synthesis of 4-(Methylamino)-1λ4-thian-1-one hydrochloride typically involves multi-step organic reactions. One common method includes the reaction between appropriate thioamide precursors and formaldehyde, followed by methylation using methyl iodide or another suitable methylating agent. Each step requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product.

Applications and Biological Activities

4-(Methylamino)-1λ4-thian-1-one hydrochloride is often utilized in pharmacological research due to its potential biological activities. While specific applications of this compound are not extensively documented, its structure suggests potential utility in drug development, particularly in areas where sulfur-containing compounds have shown promise, such as in the synthesis of compounds with antimicrobial or anticancer properties .

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